Cas no 57388-43-9 (2-(4-Fluorophenoxy)-5-nitrobenzaldehyde)

• Product Name: 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde
• CAS No: 57388-43-9
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 3166989
• PubChem ID: 22767921
• Update Time: 2025-11-02

2-(4-Fluorophenoxy)-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde
• A1-04454
• SCHEMBL11577394
• 57388-43-9
• ZOCQHKAJESMYCN-UHFFFAOYSA-N
• 2-(4-fluoro-phenoxy)-5-nitro-benzaldehyde
• AKOS005204943

• Inchi： 1S/C13H8FNO4/c14-10-1-4-12(5-2-10)19-13-6-3-11(15(17)18)7-9(13)8-16/h1-8H
• InChI Key： ZOCQHKAJESMYCN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde

Comprehensive Guide to 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde (CAS No. 57388-43-9): Properties, Applications, and Market Insights

2-(4-Fluorophenoxy)-5-nitrobenzaldehyde (CAS No. 57388-43-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzaldehyde derivative features a unique molecular structure combining a fluorophenoxy group and a nitro-substituted benzaldehyde, making it valuable for various synthetic applications. Researchers and manufacturers are increasingly interested in this compound due to its potential as a key intermediate in drug discovery and material science.

The compound's molecular formula is C₁₃H₈FNO₄, with a molecular weight of 261.21 g/mol. Its distinctive chemical structure contributes to specific properties that make it useful in organic synthesis. The presence of both electron-withdrawing groups (nitro and aldehyde) and the fluorophenoxy moiety creates interesting reactivity patterns that synthetic chemists can exploit. These characteristics have led to growing interest in 57388-43-9 applications across multiple industries.

In pharmaceutical research, 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde serves as a crucial building block for developing novel therapeutic agents. The compound's structural features make it particularly valuable for creating small molecule inhibitors and enzyme modulators. Recent studies have explored its potential in developing treatments for neurological disorders and inflammatory conditions, aligning with current drug discovery trends focusing on targeted therapies.

The agrochemical industry has also shown interest in 5-nitrobenzaldehyde derivatives like 57388-43-9 for developing new crop protection agents. The compound's structural elements may contribute to creating more effective and environmentally friendly pesticides, addressing the growing demand for sustainable agriculture solutions. This application aligns with global efforts to develop green chemistry alternatives in pest management.

From a synthetic chemistry perspective, 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde offers multiple reactive sites that allow for diverse chemical transformations. The aldehyde group can participate in condensation reactions, while the nitro group can be reduced to amines or participate in nucleophilic aromatic substitutions. These properties make it a versatile intermediate for creating complex molecular architectures, particularly in medicinal chemistry applications.

Material science researchers have begun investigating fluorophenoxy compounds like 57388-43-9 for potential applications in advanced materials. The compound's aromatic structure and functional groups may contribute to developing novel organic electronic materials or liquid crystal displays. This aligns with current research trends in functional materials development, particularly for optoelectronic applications.

The global market for specialty chemical intermediates like 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde has shown steady growth, driven by increasing R&D investments in pharmaceuticals and agrochemicals. Market analysts note particular demand from regions with strong generic drug manufacturing capabilities and growing agricultural biotechnology sectors. Suppliers of 57388-43-9 have responded by improving production processes to meet both quality and quantity requirements.

Quality control is paramount when working with 5-nitrobenzaldehyde derivatives. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Proper storage conditions (typically cool and dry environments) are essential to maintain the compound's stability, as the aldehyde functionality can be sensitive to certain environmental factors.

Recent advancements in green chemistry synthesis have led to improved production methods for compounds like 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde. Researchers are developing more efficient catalytic systems and solvent-free conditions to prepare such intermediates, addressing the pharmaceutical industry's need for sustainable manufacturing processes. These innovations may lead to cost reductions and improved accessibility of this valuable building block.

For researchers considering 57388-43-9 for their projects, it's important to consult recent literature on its applications. The compound has been featured in studies exploring novel heterocyclic compound synthesis and structure-activity relationship investigations. Its unique combination of substituents makes it particularly interesting for creating molecular diversity in combinatorial chemistry approaches.

Safety considerations for handling 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde follow standard laboratory protocols for aromatic nitro compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. Material Safety Data Sheets (MSDS) from reputable suppliers provide specific handling guidelines to ensure safe laboratory practices when working with this intermediate.

The future outlook for nitrobenzaldehyde derivatives like 57388-43-9 appears promising, particularly as pharmaceutical research continues to explore novel chemical spaces for drug development. The compound's structural features position it well for continued use in medicinal chemistry applications, especially in areas requiring specific electronic and steric properties. Ongoing research may uncover additional applications in materials science and specialty chemical synthesis.

For those sourcing 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde, it's advisable to work with established chemical suppliers who can provide consistent quality and proper documentation. The compound is typically available in research quantities, with some suppliers offering custom synthesis options for larger-scale requirements. Pricing may vary based on purity specifications and order volume, reflecting the specialized nature of this chemical intermediate.

In conclusion, 2-(4-Fluorophenoxy)-5-nitrobenzaldehyde (CAS No. 57388-43-9) represents an important building block in modern organic synthesis. Its unique combination of functional groups and aromatic systems makes it valuable for pharmaceutical, agrochemical, and materials science applications. As research continues to explore new applications for fluorinated aromatic compounds, the significance of this intermediate is likely to grow, supporting innovation across multiple scientific disciplines.